N-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-nitrobenzamide

• IUPAC Name: N-[(2,3-dimethylphenyl)carbamothioyl]-4-nitrobenzamide
• InChI: InChI=1S/C16H15N3O3S/c1-10-4-3-5-14(11(10)2)17-16(23)18-15(20)12-6-8-13(9-7-12)19(21)22/h3-9H,1-2H3,(H2,17,18,20,23)
• InChI Key: KQKFMHGLKFUILX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

N-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Commonly known as DNTB, this compound is synthesized through a multi-step process, and its mechanism of action involves inhibition of enzymes that play a crucial role in biological processes.

Mechanism of Action

The mechanism of action of DNTB involves the inhibition of enzymes that play a crucial role in biological processes. DNTB acts as a competitive inhibitor, binding to the active site of the enzyme and preventing substrate binding. This inhibition results in a decrease in enzyme activity, ultimately leading to a physiological response.
Biochemical and Physiological Effects
DNTB has been shown to have a range of biochemical and physiological effects. Inhibition of carbonic anhydrase by DNTB has been shown to lead to a decrease in pH regulation, resulting in a range of physiological effects such as changes in respiratory rate and blood pressure. DNTB has also been shown to have potential applications in cancer treatment, as it inhibits the activity of enzymes involved in tumor growth.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DNTB is its potential as a fluorescent probe for detecting enzyme activity. DNTB is also a potent inhibitor of enzymes, making it a valuable tool in the study of enzyme function. However, the complex synthesis method of DNTB and its potential toxicity limit its use in certain lab experiments.

Future Directions

There are several future directions for the study of DNTB. One potential area of research is the development of DNTB-based fluorescent probes for detecting enzyme activity in vivo. Another area of research is the study of the potential applications of DNTB in cancer treatment, particularly in the inhibition of enzymes involved in tumor growth. Additionally, further research is needed to understand the potential toxicity of DNTB and its effects on biological systems.
Conclusion
In conclusion, DNTB is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its complex synthesis method, mechanism of action, biochemical and physiological effects, and potential as a valuable tool in the study of enzyme function make it a valuable compound in scientific research. Further research is needed to understand the full potential of DNTB and its applications in various fields.

Synthesis Methods

The synthesis of DNTB involves several steps, including the reaction of 2,3-dimethylaniline with carbon disulfide, followed by the reaction of the resulting product with nitrous acid and then with 4-nitrobenzoyl chloride. The final product is obtained after purification through crystallization. The synthesis method of DNTB is complex and requires careful attention to detail to obtain a high yield of pure product.

Scientific Research Applications

DNTB has been extensively studied for its potential applications in various scientific fields. One of the primary applications of DNTB is in the study of enzyme inhibition. DNTB has been shown to inhibit enzymes such as carbonic anhydrase, which plays a crucial role in regulating pH in biological systems. DNTB has also been studied for its potential use as a fluorescent probe for detecting enzyme activity.